Cas no 662117-62-6 (2,3-Pyridinediamine, 5-chloro-4-methoxy-)

• Product Name: 2,3-Pyridinediamine, 5-chloro-4-methoxy-
• CAS No: 662117-62-6
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 1705487
• Update Time: 2024-08-30

2,3-Pyridinediamine, 5-chloro-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinediamine, 5-chloro-4-methoxy-

• Inchi： 1S/C6H8ClN3O/c1-11-5-3(7)2-10-6(9)4(5)8/h2H,8H2,1H3,(H2,9,10)
• InChI Key： SRAQFLSCIKIOES-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(Cl)C(OC)=C1N

Computed Properties

• Exact Mass: 173.03574
• Monoisotopic Mass: 173.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.2A^2

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 359.1±37.0 °C(Predicted)
• PSA: 74.16
• pka: 5.60±0.50(Predicted)